(E)-N-(4-ethoxyphenyl)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanamide

• IUPAC Name: N-(4-ethoxyphenyl)-4-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanamide
• InChI: InChI=1S/C20H20N2O4S2/c1-2-25-15-9-7-14(8-10-15)21-18(23)6-3-11-22-19(24)17(28-20(22)27)13-16-5-4-12-26-16/h4-5,7-10,12-13H,2-3,6,11H2,1H3,(H,21,23)/b17-13+
• InChI Key: UXJWHNZYNQPFEF-GHRIWEEISA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CCCN2C(=O)C(=CC3=CC=CO3)SC2=S
• Isomeric SMILES: CCOC1=CC=C(C=C1)NC(=O)CCCN2C(=O)/C(=C\C3=CC=CO3)/SC2=S
• Molecular Formula: C20H20N2O4S2
• Molecular Weight: 416.5 g/mol

Description

(E)-N-(4-ethoxyphenyl)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanamide is a useful research compound. Its molecular formula is C20H20N2O4S2 and its molecular weight is 416.51. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(4-ethoxyphenyl)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(4-ethoxyphenyl)-4-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)butanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

A series of compounds structurally related to the specified chemical have been synthesized and evaluated for their antitumor activities. These compounds have shown moderate antitumor activity against various malignant tumor cells, with certain cell lines, such as the UO31 renal cancer cell line, being particularly sensitive to some of the tested compounds (Horishny & Matiychuk, 2020). Additionally, novel thioxothiazolidin-4-one derivatives have been shown to inhibit tumor growth and angiogenesis in mouse models, indicating their potential as candidates for anticancer therapy (Chandrappa et al., 2010).

Antibacterial and Antifungal Agents

Research into derivatives of this compound includes the synthesis and evaluation of their antimicrobial properties. Some compounds have been found to possess significant antibacterial and antifungal activities, comparable to standard drugs, highlighting their potential as new therapeutic agents (Patel & Shaikh, 2010).

Apoptosis Regulation

The structural motif of this compound has been utilized in the design of apoptosis signal-regulating kinase 1 (ASK1) inhibitors. A novel scaffold, identified through virtual screening and biochemical testing, has shown potent inhibitory activity against ASK1, suggesting its relevance in treating conditions associated with increased ASK1 activity (Volynets et al., 2013).